2-chloro-6-methyl-N-(thiophen-2-ylmethyl)nicotinamide

• Molecular Formula: C12H11ClN2OS
• Molecular Weight: 266.75 g/mol
• IUPAC Name: 2-chloro-6-methyl-N-(thiophen-2-ylmethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H11ClN2OS/c1-8-4-5-10(11(13)15-8)12(16)14-7-9-3-2-6-17-9/h2-6H,7H2,1H3,(H,14,16)
• InChI Key: SWCJJJQBMQSING-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C(=O)NCC2=CC=CS2)Cl

Description

2-chloro-6-methyl-N-(thiophen-2-ylmethyl)nicotinamide is a useful research compound. Its molecular formula is C12H11ClN2OS and its molecular weight is 266.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-6-methyl-N-(thiophen-2-ylmethyl)nicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-6-methyl-N-(thiophen-2-ylmethyl)nicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2.67 g (7.0 mmol) of HATU and 4.0 ml (23.2 mmol) of DIPEA were added at 0° C. to a solution of 1.0 g (5.8 mmol) of 2-chloro-6-methyl-nicotinic acid in DMF (20 ml), and the mixture was stirred for 20 min at 0° C. At that temperature, 656 mg (5.8 mmol) of thiophen-2-ylmethylamine were added. Stirring was then carried out for 16 h at RT. The mixture was then diluted with EA and washed in succession with sat. aq. NaHCO3 solution and brine. The organic phase was dried over Na2SO4, filtered and concentrated in vacuo. CC (hexane/EA 4:1) of the residue yielded 966 mg (3.6 mmol, 63%) of 2-chloro-6-methyl-N-(thiophen-2-ylmethyl)nicotinamide.